Cas no 84100-47-0 (alpha-Cyclopropyl-4-ethylbenzyl alcohol)
84100-47-0 structure
Product Name:alpha-Cyclopropyl-4-ethylbenzyl alcohol
CAS No:84100-47-0
MF:C12H16O
MW:176.254843711853
CID:731682
PubChem ID:590566
Update Time:2025-04-19
alpha-Cyclopropyl-4-ethylbenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- alpha-Cyclopropyl-4-ethylbenzyl alcohol
- cyclopropyl-(4-ethylphenyl)methanol
- Α-CYCLOPROPYL-4-ETHYLBENZYL ALCOHOL
- NS00059436
- Benzenemethanol, .alpha.-cyclopropyl-4-ethyl-
- SCHEMBL20202578
- QAJOIUSWRDELCI-UHFFFAOYSA-N
- Cyclopropyl 4-ethylphenyl carbinol
- DTXSID701004381
- 84100-47-0
- Cyclopropyl(4-ethylphenyl)methanol #
- Cyclopropyl(4-ethylphenyl)methanol
- EINECS 282-126-8
-
- Inchi: 1S/C12H16O/c1-2-9-3-5-10(6-4-9)12(13)11-7-8-11/h3-6,11-13H,2,7-8H2,1H3
- InChI Key: QAJOIUSWRDELCI-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(CC)=CC=1)C1CC1
Computed Properties
- Exact Mass: 176.120115
- Monoisotopic Mass: 176.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 2.6
Experimental Properties
- Density: 1.083
- Boiling Point: 288.2°C at 760 mmHg
- Flash Point: 124.4°C
- Refractive Index: 1.579
alpha-Cyclopropyl-4-ethylbenzyl alcohol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
84100-47-0 (alpha-Cyclopropyl-4-ethylbenzyl alcohol) Related Products
- 945-49-3(cyclohexyl(phenyl)methanol)
- 1007-03-0(Cyclopropyl(phenyl)methanol)
- 5558-04-3(1-Cyclopropyl-1-phenylethanol)
- 5785-66-0(Cyclopropyl Diphenyl Carbinol)
- 611-69-8(2-Methyl-1-phenyl-1-propanol)
- 73177-67-0(2-Methyl-1-phenyl-1-pentanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk